Cas no 13039-39-9 (6-Octanoyl Sucrose)

• Product Name: 6-Octanoyl Sucrose
• CAS No: 13039-39-9
• MF: C₂₀H₃₆O₁₂
• MW: 468.492648124695
• CID: 1060951
• Update Time: 2025-06-12

6-Octanoyl Sucrose Chemical and Physical Properties

Names and Identifiers

• 6-Octanoyl Sucrose
• [(3S,4S,6R)-6-[(2S,4R,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl octanoate
• 6-O-octanoylsucrose
• 6-sucrose monooctanoate
• A-D-Fructofuranosyl
• A-D-Glucopyranoside 6-Octanoate
• caprylic acid sucrose monoester
• b-D-Fructofuranosyl a-D-glucopyranoside 6-octanoate
• β-D-Fructofuranosyl α-D-Glucopyranoside 6-Octanoate

• Inchi： 1S/C20H36O12/c1-2-3-4-5-6-7-13(23)29-9-12-14(24)16(26)17(27)19(30-12)32-20(10-22)18(28)15(25)11(8-21)31-20/h11-12,14-19,21-22,24-28H,2-10H2,1H3/t11-,12-,14-,15-,16+,17-,18+,19-,20+/m1/s1
• InChI Key： WSRKPJOHKUHAFB-OASARBKBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CCCCCCC)=O)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 468.22100

Experimental Properties

• PSA: 195.60000
• LogP: -2.48420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids

Additional information on 6-Octanoyl Sucrose

Introduction to 6-Octanoyl Sucrose (CAS No: 13039-39-9)

6-Octanoyl Sucrose, chemically designated as O-(6-octanoyl)-α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside, is a specialized glycoside derivative with significant applications in the field of pharmaceuticals, cosmetics, and food science. This compound, identified by its unique CAS No: 13039-39-9, has garnered attention due to its structural properties and functional versatility. The octanoyl group appended to the sucrose backbone introduces hydrophobicity, making it a valuable candidate for various industrial applications where solubility and stability are critical factors.

The chemical structure of 6-Octanoyl Sucrose consists of a sucrose molecule modified by the introduction of an octanoic acid ester at the 6-position of the glucose moiety. This modification enhances its solubility in non-polar solvents while retaining its inherent sweetness, making it an attractive alternative to conventional sweeteners. The compound’s ability to form stable complexes with other molecules has opened new avenues in drug delivery systems and flavor enhancement technologies.

Recent advancements in glycoscience have highlighted the potential of 6-Octanoyl Sucrose as a bioactive compound. Studies have demonstrated its role in modulating cellular processes, particularly in terms of energy metabolism and lipid biosynthesis. The octanoylated sucrose derivative has been shown to interact with specific enzymes involved in glycosylation pathways, suggesting its utility in developing therapeutic agents targeting metabolic disorders.

In the pharmaceutical domain, 6-Octanoyl Sucrose is being explored as a carrier molecule for peptide and protein drugs. Its ability to stabilize bioactive molecules under various conditions makes it an ideal candidate for oral and topical drug formulations. Preliminary clinical trials have indicated that formulations incorporating 6-Octanoyl Sucrose exhibit improved bioavailability and reduced degradation rates for sensitive therapeutic proteins.

The cosmetic industry has also recognized the potential of 6-Octanoyl Sucrose due to its moisturizing and emulsifying properties. When incorporated into skincare products, it enhances the texture and stability of creams and lotions while providing anti-inflammatory benefits. Its compatibility with a wide range of active ingredients has made it a preferred choice for formulating advanced cosmetic solutions.

From a food science perspective, 6-Octanoyl Sucrose offers a unique combination of sweetness and functional properties that make it suitable for use as a sugar substitute in low-calorie beverages and confectionery products. Its resistance to enzymatic degradation ensures prolonged shelf life, making it an economical choice for food manufacturers seeking sustainable alternatives to traditional sweeteners.

The synthesis of 6-Octanoyl Sucrose typically involves the enzymatic or chemical modification of sucrose using octanoic acid derivatives. Advances in biocatalysis have enabled more efficient and environmentally friendly production methods, reducing waste generation and energy consumption. These innovations align with global trends toward greener chemistry practices.

Future research directions for 6-Octanoyl Sucrose include exploring its potential in gene therapy applications, where its ability to form stable nanoparticles could be leveraged for delivering nucleic acids into target cells. Additionally, studies are underway to investigate its role in modulating gut microbiota, which may have implications for digestive health and immune function.

The versatility of 6-Octanoyl Sucrose across multiple industries underscores its significance as a functional compound. As scientific understanding continues to evolve, new applications for this derivative are likely to emerge, further solidifying its position as a cornerstone material in modern chemistry and biotechnology.